Cas no 2137592-84-6 (3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2137592-84-6
• MF: C₇H₄F₄O₃S
• MW: 244.163475036621
• CID: 5760321
• PubChem ID: 165870297
• Update Time: 2025-05-25

3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137592-84-6
• EN300-728966
• 3-hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride
• 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C7H4F4O3S/c8-7(9,10)4-1-5(12)3-6(2-4)15(11,13)14/h1-3,12H
• InChI Key： FWGSXOGFZKMDEA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C(F)(F)F)C=1)O)(=O)(=O)F

Computed Properties

• Exact Mass: 243.98172781g/mol
• Monoisotopic Mass: 243.98172781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl fluoride

3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl Fluoride: A Comprehensive Overview

The compound 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl Fluoride (CAS No. 2137592-84-6) is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a hydroxyl and trifluoromethyl substituent on the benzene ring. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl Fluoride in the field of drug discovery. Its sulfonyl fluoride group is known to act as a bioisostere, which can mimic the functionality of other groups in biological systems. This property makes it an attractive candidate for designing novel therapeutic agents. Researchers have explored its role in inhibiting specific enzymes, such as serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological applications, 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl Fluoride has shown promise in materials science. The trifluoromethyl group introduces electron-withdrawing effects, enhancing the compound's stability and reactivity. This makes it a potential candidate for developing advanced materials with tailored electronic properties. Recent advancements in nanotechnology have leveraged this compound to create novel surface coatings that exhibit improved durability and resistance to environmental factors.

The synthesis of 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl Fluoride involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted benzene derivative, which undergoes sulfonation followed by fluorination to introduce the sulfonyl fluoride group. Researchers have optimized these steps to achieve higher yields and purities, ensuring the compound's suitability for downstream applications.

One of the most intriguing aspects of 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl Fluoride is its reactivity under various chemical conditions. The hydroxyl group on the benzene ring can participate in hydrogen bonding, influencing the compound's solubility and interaction with other molecules. This property has been exploited in designing supramolecular assemblies and self-assembled monolayers, which have applications in sensors and catalysis.

Recent studies have also focused on the environmental impact of 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl Fluoride. While it exhibits high stability under normal conditions, its degradation pathways under specific environmental conditions are being investigated to ensure sustainable use. Researchers are exploring biodegradation mechanisms and assessing its potential toxicity to aquatic organisms, which are critical considerations for its large-scale application.

In conclusion, 3-Hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl Fluoride (CAS No. 2137592-84-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.